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Foreword
Organotin reagents have long held a pivotal role in the armamentarium of synthetic organic

chemists, offering a unique combination of stability, reactivity, and selectivity. Among these,

allenyltributyltin(IV) has emerged as a particularly versatile building block, enabling the facile

introduction of the allenyl and propargyl moieties into complex molecular architectures. This

guide, intended for the experienced researcher, provides a deep dive into the fundamental

properties, synthesis, and reactivity of allenyltributyltin(IV), with a focus on its practical

application in modern organic synthesis and drug discovery. We will explore the causality

behind its reactivity, provide detailed experimental protocols, and offer insights into its safe and

effective use.
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Allenyltributyltin(IV), also known as tributyl(propa-1,2-dienyl)stannane, is an organometallic

compound that is instrumental in the formation of carbon-carbon bonds. A clear, colorless to

yellow liquid, its physical and chemical characteristics are foundational to its synthetic utility.

Table 1: Physicochemical Properties of Allenyltributyltin(IV)

Property Value Reference

Molecular Formula C15H30Sn [1][2]

Molecular Weight 329.11 g/mol [1][2][3]

CAS Number 53915-69-8 [1][2]

Boiling Point 265 °C (lit.) [2][3][4]

Density 1.107 g/mL at 25 °C (lit.) [2][3][4]

Refractive Index n20/D 1.5 (lit.) [2][3][4]

Flash Point >230 °F (>110 °C) [2][4]

Synthesis and Purification: Establishing a Reliable
Source
The reliable synthesis of allenyltributyltin(IV) is a critical first step for its application. The most

common and efficient laboratory-scale preparation involves the reaction of a propargylic

electrophile with a tributyltin nucleophile. A typical procedure is the adaptation of the method

used for preparing vinyltrialkyltin compounds.[5]

Synthetic Pathway: A Grignard-Based Approach
A prevalent method for synthesizing allenyltributyltin(IV) involves the reaction of propargyl

bromide with tributyltin chloride in the presence of magnesium. This approach leverages the in

situ formation of a Grignard-like organotin species.
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Caption: Workflow for the synthesis of Allenyltributyltin(IV).

Detailed Experimental Protocol
Materials:

Magnesium turnings

Anhydrous tetrahydrofuran (THF)

Propargyl bromide (3-bromopropyne)

Tributyltin chloride

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard glassware for inert atmosphere reactions (Schlenk line, argon/nitrogen)

Procedure:
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Under an inert atmosphere, a flask equipped with a reflux condenser and a dropping funnel

is charged with magnesium turnings in anhydrous THF.

A small amount of propargyl bromide is added to initiate the Grignard reaction.

Once the reaction has initiated, a solution of propargyl bromide in anhydrous THF is added

dropwise at a rate that maintains a gentle reflux.

After the addition is complete, the reaction mixture is stirred at room temperature for 1 hour.

Tributyltin chloride is then added dropwise to the cooled reaction mixture.

The mixture is stirred at room temperature for several hours or overnight.

The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride

solution.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and filtered.

The solvent is removed under reduced pressure, and the crude product is purified by

vacuum distillation to yield pure allenyltributyltin(IV).

Reactivity and Mechanistic Considerations
Allenyltributyltin(IV) is a versatile reagent that can react as either an allenic or a propargylic

nucleophile, depending on the reaction conditions and the electrophile. This dual reactivity is

the cornerstone of its synthetic utility. Organotin compounds, in general, have become a major

source of new and highly selective reagents for carbon-carbon bond formation.[5]

Lewis Acid-Mediated Additions to Carbonyls
In the presence of a Lewis acid, such as boron trifluoride etherate (BF₃·OEt₂) or titanium

tetrachloride (TiCl₄), allenyltributyltin(IV) undergoes facile addition to aldehydes and ketones.

This reaction typically proceeds with high regioselectivity to afford homopropargylic alcohols.
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The Lewis acid coordinates to the carbonyl oxygen, activating the electrophile towards

nucleophilic attack.
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Caption: Lewis acid-mediated addition to carbonyls.

The regioselectivity of this transformation is a key feature. The reaction proceeds through a six-

membered cyclic transition state, which accounts for the observed stereoselectivity in reactions

with chiral aldehydes.

Transmetalation Reactions
The tributyltin group can be readily exchanged for other metals, a process known as

transmetalation. For instance, reaction with an organolithium reagent like n-butyllithium

generates the corresponding allenyl- or propargyllithium species. These highly reactive

intermediates can then be used in a variety of subsequent reactions.

Applications in Drug Discovery and Complex
Molecule Synthesis
The ability to introduce propargyl and allenyl groups is highly valuable in medicinal chemistry

and natural product synthesis. These functional groups can serve as handles for further
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elaboration or as key components of a pharmacophore. Organotin(IV) compounds have gained

significant interest in the chemical and pharmaceutical industries due to their unique structures

and physicochemical properties, which are utilized in organic synthesis and drug development.

Table 2: Selected Applications of Allenyltributyltin(IV) in Synthesis

Reaction Type Electrophile Product Significance

Carbonyl Addition Aldehydes, Ketones
Homopropargylic

Alcohols

Key intermediates for

natural products and

pharmaceuticals.

Imine Addition Imines, Iminiums
Homopropargylic

Amines

Access to nitrogen-

containing bioactive

molecules.

Conjugate Addition
α,β-Unsaturated

Carbonyls
γ,δ-Allenyl Ketones

Construction of

complex carbon

skeletons.

Stille Coupling
Organic

Halides/Triflates

Substituted

Allenes/Alkynes

Versatile C-C bond

formation.

Safety and Handling
Organotin compounds, including allenyltributyltin(IV), are toxic and require careful handling. It

is imperative to work in a well-ventilated fume hood and to wear appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Key Safety Precautions:

Toxicity: Allenyltributyltin(IV) is toxic if swallowed, harmful in contact with skin, and causes

skin and eye irritation.[4][6] Prolonged or repeated exposure can cause damage to organs.

[4][6][7]

Environmental Hazard: This compound is very toxic to aquatic life with long-lasting effects.[4]

[6][7] Avoid release to the environment.[4][7][8]
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Handling: Use with adequate ventilation and avoid inhalation of vapors.[6][8] Wash

thoroughly after handling.[7][8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[8]

Disposal: Dispose of this material and its container as hazardous waste.[4][8]

In case of accidental exposure, seek immediate medical attention.[8]

Conclusion
Allenyltributyltin(IV) is a powerful and versatile reagent for the introduction of allenyl and

propargyl functionalities in organic synthesis. Its predictable reactivity, coupled with the ability

to control regioselectivity, makes it an invaluable tool for the construction of complex molecules,

including those with potential therapeutic applications. A thorough understanding of its

properties, synthesis, and handling is essential for its safe and effective use in the modern

research laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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